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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Tebufenozide-d9, the deuterated
analog of the insecticide Tebufenozide. It details the chemical structure, physicochemical
properties, and known biological activities of this compound. The guide is intended for
researchers, scientists, and professionals in drug development who are interested in the
application of isotopically labeled compounds in metabolic studies, as analytical standards, or
in the investigation of insecticide resistance and mode of action. While specific experimental
data for the deuterated form is limited in publicly accessible literature, this guide compiles the
available information and extrapolates from the extensive data on its non-deuterated
counterpart, Tebufenozide.

Chemical Structure and Properties

Tebufenozide-d9 is a synthetic insect growth regulator and a deuterated analog of
Tebufenozide. The deuterium labeling is located on the two methyl groups of the 3,5-
dimethylbenzoyl moiety and on the tert-butyl group.

Chemical Structure:
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IUPAC Name: N'-tert-butyl-N'-(3,5-di(trideuteriomethyl)benzoyl)-4-ethylbenzohydrazide[1][2]
[3]

CAS Number: 2469006-89-9[2][3]

Chemical Formula: C22H19DaN202[2][3]

Molecular Weight: 361.53 g/mol [1]
Physicochemical Properties:

A comprehensive summary of the known physicochemical properties of Tebufenozide-d9 is
presented in Table 1. Data for the non-deuterated form, Tebufenozide, is included for
comparison, as the properties are expected to be very similar.

Property Tebufenozide-d9 Tebufenozide
Molecular Formula C22H19D9N202 C22H28N202[4]
Molecular Weight 361.53 g/mol [1] 352.47 g/mol [4]

CAS Number 2469006-89-9[2][3] 112410-23-8[4]
Melting Point Not available 191 °C[4]

Solubility in Water Not available 0.83 mg/L[4]
Appearance Not available White to off-white solid

Spectroscopic Data

Detailed experimental spectroscopic data for Tebufenozide-d9, including *H NMR, 13C NMR,
and mass spectrometry, are not readily available in the public domain. Commercial suppliers of
Tebufenozide-d9 as a reference standard may provide a certificate of analysis with this
information. For reference, the spectroscopic data for the non-deuterated Tebufenozide is well-
documented.[4]

Experimental Protocols
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A detailed, publicly available experimental protocol for the synthesis of Tebufenozide-d9 could
not be identified in the performed search. The synthesis of deuterated compounds typically
involves the use of deuterated starting materials or reagents in a synthetic route analogous to
that of the non-deuterated compound. General synthetic strategies for Tebufenozide and its
analogs have been published, which could potentially be adapted for the synthesis of the
deuterated version.[5][6][7]

General Synthetic Approach for Tebufenozide Analogues:

The synthesis of diacylhydrazine insecticides like Tebufenozide generally involves the reaction
of a substituted benzoic acid chloride with a substituted hydrazine. For Tebufenozide-d9, this
would likely involve the use of 3,5-bis(trideuteriomethyl)benzoic acid and N'-tert-butyl-4-
ethylbenzohydrazide, with the tert-butyl group also being deuterated.

Biological Activity and Signaling Pathways

Tebufenozide acts as a potent and selective ecdysone receptor agonist in lepidopteran insects.
[8][9][10] Ecdysone is a crucial steroid hormone that regulates molting and metamorphosis. By
mimicking the action of ecdysone, Tebufenozide binds to the ecdysone receptor complex,
leading to a premature and lethal molt.[8][9][11]

4.1. Ecdysone Receptor Signaling Pathway:

The binding of Tebufenozide to the ecdysone receptor (ECR) and its heterodimeric partner,
ultraspiracle protein (USP), triggers a cascade of gene expression that initiates the molting
process. This ultimately leads to the insect's death due to an inability to complete the molt

properly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

